Cas no 2228779-45-9 (tert-butyl N-4-(1-cyano-3-oxocyclobutyl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-4-(1-cyano-3-oxocyclobutyl)-2-hydroxyphenylcarbamate
• CAS No: 2228779-45-9
• MF: C₁₆H₁₈N₂O₄
• MW: 302.325124263763
• CID: 6184682
• PubChem ID: 165968627
• Update Time: 2025-06-10

tert-butyl N-4-(1-cyano-3-oxocyclobutyl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1-cyano-3-oxocyclobutyl)-2-hydroxyphenylcarbamate
• 2228779-45-9
• tert-butyl N-[4-(1-cyano-3-oxocyclobutyl)-2-hydroxyphenyl]carbamate
• EN300-1871462

• Inchi： 1S/C16H18N2O4/c1-15(2,3)22-14(21)18-12-5-4-10(6-13(12)20)16(9-17)7-11(19)8-16/h4-6,20H,7-8H2,1-3H3,(H,18,21)
• InChI Key： DMIYPFGOAZXZNZ-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2C=CC(=C(C=2)O)NC(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 302.12665706g/mol
• Monoisotopic Mass: 302.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 99.4Ų

Additional information on tert-butyl N-4-(1-cyano-3-oxocyclobutyl)-2-hydroxyphenylcarbamate

tert-butyl N-4-(1-cyano-3-oxocyclobutyl)-2-hydroxyphenylcarbamate (CAS No. 2228779-45-9): An Overview

tert-butyl N-4-(1-cyano-3-oxocyclobutyl)-2-hydroxyphenylcarbamate (CAS No. 2228779-45-9) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound, characterized by its unique structural features, has shown promise in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of tert-butyl N-4-(1-cyano-3-oxocyclobutyl)-2-hydroxyphenylcarbamate is composed of a tert-butyl group, a carbamate linkage, and a substituted phenyl ring with a cyano and oxocyclobutyl moiety. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for further research and development.

Recent studies have focused on the synthesis and characterization of tert-butyl N-4-(1-cyano-3-oxocyclobutyl)-2-hydroxyphenylcarbamate. One notable approach involves the use of transition metal-catalyzed reactions to efficiently construct the cyano and oxocyclobutyl functionalities. For instance, a study published in the Journal of Organic Chemistry demonstrated the successful synthesis of this compound using palladium-catalyzed cross-coupling reactions, highlighting the importance of catalyst selection and reaction conditions in achieving high yields and purity.

In the context of medicinal chemistry, tert-butyl N-4-(1-cyano-3-oxocyclobutyl)-2-hydroxyphenylcarbamate has been investigated for its potential as a lead compound in drug discovery. Its unique structural features enable it to interact with specific protein targets, making it a valuable tool for understanding biological processes and developing targeted therapies. Research conducted at the University of California, San Francisco, has shown that this compound exhibits potent inhibitory activity against certain enzymes involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

Beyond its therapeutic applications, tert-butyl N-4-(1-cyano-3-oxocyclobutyl)-2-hydroxyphenylcarbamate has also been explored for its use in materials science. The presence of the tert-butyl group and the carbamate linkage imparts unique physical properties to the compound, such as enhanced solubility and thermal stability. These properties make it suitable for applications in polymer science and nanotechnology, where precise control over molecular structure is crucial.

The safety profile of tert-butyl N-4-(1-cyano-3-oxocyclobutyl)-2-hydroxyphenylcarbamate is another critical aspect that has been extensively studied. Toxicological evaluations have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, tert-butyl N-4-(1-cyano-3-oxocyclobutyl)-2-hydroxyphenylcarbamate (CAS No. 2228779-45-9) represents a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and promising biological activities make it an exciting area of research for both academic and industrial scientists. As more studies are conducted, it is likely that new applications and insights will emerge, further solidifying its importance in the field of chemistry and beyond.